Cas no 1342098-92-3 (1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine
• CAS No: 1342098-92-3
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5178777
• PubChem ID: 63944710
• Update Time: 2023-08-25

1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-N-(heptan-3-yl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-ethyl-N-(1-ethylpentyl)-

• Inchi： 1S/C12H23N3/c1-4-7-8-11(5-2)14-12-9-13-15(6-3)10-12/h9-11,14H,4-8H2,1-3H3
• InChI Key： DPBREMGOVWKYOU-UHFFFAOYSA-N
• SMILES： N(C1C=NN(CC)C=1)C(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 161
• XLogP3: 3.3
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines